Cas no 76086-99-2 (2H-Indol-2-one, 3-[(4-bromophenyl)methylene]-1,3-dihydro-)

• Product Name: 2H-Indol-2-one, 3-[(4-bromophenyl)methylene]-1,3-dihydro-
• CAS No: 76086-99-2
• MF: C₁₅H₁₀BrNO
• MW: 300.15000295639
• MDL: MFCD00435354
• CID: 538379
• PubChem ID: 964113
• Update Time: 2025-11-06

2H-Indol-2-one, 3-[(4-bromophenyl)methylene]-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 3-[(4-bromophenyl)methylene]-1,3-dihydro-
• 3-[(4-bromophenyl)methylidene]-1H-indol-2-one
• CHEMBL86837
• SCHEMBL5465141
• MS-24318
• AKOS001575405
• 76086-99-2
• A901613
• 3-(4-Bromobenzylidene)-1,3-dihydroindol-2-one
• SU4942
• 3-(4-Bromobenzylidene)indolin-2-one
• HY-21290
• BDBM50065305
• BCP20736
• SU-4942
• MFCD00435354
• (3Z)-3-[(4-BROMOPHENYL)METHYLIDENE]-2,3-DIHYDRO-1H-INDOL-2-ONE
• SU 4942
• 3-[1-(4-Bromo-phenyl)-meth-(Z)-ylidene]-1,3-dihydro-indol-2-one
• (3Z)-3-[(4-bromophenyl)methylidene]-1H-indol-2-one
• SU 4942?

• MDL： MFCD00435354
• Inchi： 1S/C15H10BrNO/c16-11-7-5-10(6-8-11)9-13-12-3-1-2-4-14(12)17-15(13)18/h1-9H,(H,17,18)/b13-9-
• InChI Key： INAOSTJXLBNFMV-LCYFTJDESA-N
• SMILES： BrC1C=CC(=CC=1)/C=C1\C(NC2C=CC=CC\1=2)=O

Computed Properties

• Exact Mass: 298.9946
• Monoisotopic Mass: 298.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2H-Indol-2-one, 3-[(4-bromophenyl)methylene]-1,3-dihydro-

Comprehensive Overview of 2H-Indol-2-one, 3-[(4-bromophenyl)methylene]-1,3-dihydro- (CAS No. 76086-99-2)

The compound 2H-Indol-2-one, 3-[(4-bromophenyl)methylene]-1,3-dihydro-, identified by its CAS No. 76086-99-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This brominated indole derivative exhibits unique structural properties, making it a subject of interest for applications ranging from drug development to advanced material synthesis. Its molecular framework combines an indole core with a 4-bromophenyl substituent, which contributes to its distinct chemical behavior and potential utility.

In recent years, the demand for heterocyclic compounds like 2H-Indol-2-one derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the bioactive potential of such molecules, especially in targeting enzyme inhibition and receptor modulation. The presence of the bromine atom in this compound enhances its reactivity, enabling precise modifications for tailored applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in drug discovery circles.

From a synthetic perspective, CAS No. 76086-99-2 is often explored for its role in multicomponent reactions and catalyzed transformations. Its electron-rich indole ring and aryl bromide moiety make it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, a recurring theme in organic synthesis discussions across academic and industrial forums.

Another area where 3-[(4-bromophenyl)methylene]-1,3-dihydro-2H-indol-2-one shines is in material science. Its conjugated system and aromaticity lend themselves to applications in organic electronics, including OLEDs and photovoltaic devices. With the global push toward sustainable technologies, this compound’s potential in energy-efficient materials is a frequently searched topic among engineers and chemists alike.

Analytical characterization of 76086-99-2 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying purity and structure, which are paramount in high-throughput screening and preclinical research. The compound’s chromophoric properties also make it suitable for fluorescence-based assays, a technique widely discussed in life sciences communities.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like 2H-Indol-2-one, 3-[(4-bromophenyl)methylene]-1,3-dihydro-. Researchers are investigating eco-friendly synthesis routes and biodegradability profiles to align with regulatory standards. This reflects broader industry trends toward sustainable chemical practices, a topic dominating search queries in chemical manufacturing sectors.

In summary, CAS No. 76086-99-2 represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its structural features and reactivity continue to inspire innovations, making it a recurring subject in both academic literature and industrial R&D. As interest grows in tailored molecular design and functional materials, this compound’s relevance is poised to expand further.